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An In-depth Exploration of the Synthesis, Properties, and Emerging Applications of a Very-
Long-Chain Alkane

Introduction

Octatetracontane (C48H98) is a long-chain saturated hydrocarbon belonging to the alkane
series. As a waxy solid at room temperature, this molecule has traditionally been of interest in
materials science and as a component of complex hydrocarbon mixtures. However, recent
advancements in analytical techniques and a growing interest in the biological roles of lipids
and long-chain hydrocarbons have brought octatetracontane and its congeners into the
spotlight for potential applications in pharmacology and drug development. This technical guide
provides a comprehensive literature review of octatetracontane, detailing its physicochemical
properties, synthesis and purification methodologies, and exploring its nascent but promising
biological activities and applications in drug delivery systems.

Physicochemical Properties of Octatetracontane
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A thorough understanding of the fundamental properties of octatetracontane is paramount for
its effective utilization in research and development.

General and Physical Properties

Octatetracontane is a linear alkane with the chemical formula C48H98. It is a colorless and
odorless waxy solid under standard conditions. Its high molecular weight and long carbon chain
bestow it with a relatively high melting point and boiling point. Key physical properties are
summarized in the table below.

Property Value Source

Molecular Formula C48H98 PubChem
Molecular Weight 675.31 g/mol PubChem

CAS Number 7098-26-2 PubChem

Melting Point 91-93 °C JHECHEM CO LTD
Boiling Point 568.7 °C at 760 mmHg JHECHEM CO LTD
Density 0.822 g/cm3 JHECHEM CO LTD

. Insoluble in water, soluble in o
Solubility ) CymitQuimica
nonpolar organic solvents.

Spectroscopic and Chromatographic Data

The characterization of octatetracontane relies heavily on modern analytical techniques. Gas
chromatography-mass spectrometry (GC-MS) is a cornerstone for its identification and
quantification. In GC-MS analysis, octatetracontane exhibits a characteristic fragmentation
pattern with sequential losses of 14 Da (CH2 groups). Differential scanning calorimetry (DSC)
Is another crucial technique for determining its thermal properties, such as melting point and
enthalpy of fusion.

Synthesis and Purification of Octatetracontane

The availability of high-purity octatetracontane is essential for its study and application. Both
chemical synthesis and extraction from natural sources are viable routes for
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o To cite this document: BenchChem. [Octatetracontane: A Comprehensive Technical Guide
for Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1582252/docs#octatetracontane-a-
comprehensive-technical-guide-for-researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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